2-Phenylbenzimidazole

• IUPAC Name: 2-phenyl-1H-benzimidazole
• InChI: InChI=1S/C13H10N2/c1-2-6-10(7-3-1)13-14-11-8-4-5-9-12(11)15-13/h1-9H,(H,14,15)
• InChI Key: DWYHDSLIWMUSOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3N2
• Molecular Formula: C13H10N2
• DSSTOX Substance ID: DTXSID5052460
• Molecular Weight: 194.23 g/mol
• Solubility: 21.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 716-79-0, 97542-80-8

Description

2-Phenylbenzimidazole, also known as 2-PB, is a heterocyclic, aromatic organic compound with the chemical formula C13H10N2. It is a colorless crystalline solid that is insoluble in water and slightly soluble in organic solvents. 2-PB is an important intermediate in the synthesis of various organic compounds, and it is also used in various scientific research applications.

Scientific Research Applications

• Antitumor Agents : 2-Phenylbenzimidazole derivatives exhibit antitumor activity. They act as minimal DNA-intercalating agents with low DNA-binding constants and show potential against leukemia and other cancers due to their unique mechanism of action (Denny, Rewcastle, & Baguley, 1990).

• Antiplasmodial Activity : Cyclometallated complexes of 2-phenylbenzimidazoles show enhanced antiplasmodial activity against the malaria parasite Plasmodium falciparum. These findings are significant for developing new antimalarial treatments (Rylands et al., 2019).

• Antibacterial Properties : Polyhalogenated 2‐phenylbenzimidazoles have been synthesized and found effective against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium. These compounds represent a new class of potent antibacterial agents (Göker et al., 2016).

• Antiviral Properties : Various this compound derivatives have shown antiviral activities against a range of RNA and DNA viruses, indicating their potential as leads for developing antiviral agents (Tonelli et al., 2010).

• Chemical Synthesis : this compound has been synthesized using high-temperature water, an environmentally friendly method that offers high yields and represents an advance in green chemistry (Dudd et al., 2003).

• Inhibiting Golgi Compounds : this compound compounds have been characterized for their activity against allergy and asthma, and more recently, for their action against the propagation of several virus types through an action on the host cell (Banie et al., 2007).

• PDGF Receptor Inhibition : 1-Phenylbenzimidazoles, closely related to this compound, act as selective ATP-site inhibitors of the platelet-derived growth factor receptor, showing potential in cancer treatment (Palmer et al., 1998).

• Toxicological Studies : Studies have explored the toxic effects of this compound in sheep when used as an anthelmintic, providing insights into its safety profile (Jones, Leaver, & Milne, 1965).

• Fluorescence Spectroscopy : Research into the absorption and fluorescence spectra of this compound has contributed to the understanding of its molecular geometry and electronic states, useful in various spectroscopy applications (Mishra & Dogra, 1983).

• Cancer Treatment and Tumor Angiogenesis : A study on this compound-5-sulphonic acid revealed its potential in inhibiting ovarian cancer cell responses and tumor angiogenesis, indicating its possible use in cancer treatment (Kim et al., 2020).

Mechanism of Action

Target of Action

2-Phenylbenzimidazole, also known as Ensulizole, primarily targets UV-B radiation . It is a water-soluble sunscreen agent that absorbs strongly at UV-B wavelengths . It is commonly found in cosmetic products and sunscreen formulas .

Biochemical Pathways

The compound may activate the steroid hormone pathway via the formation of a ligand-protein complex with estrogen receptors . It also has the potential to affect the reproductive endocrine system .

Pharmacokinetics

Its water solubility suggests it could have good bioavailability . More research is needed to fully understand its ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Result of Action

The primary result of this compound’s action is the absorption of UV-B radiation, which protects the skin from harmful effects of these radiations . It also causes DNA damage and strand breaks, potentially leading to apoptosis .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, its effectiveness as a sunscreen agent depends on the intensity of UV-B radiation in the environment . Furthermore, its influence on the reproductive endocrine system was examined in zebrafish from 6 hours post fertilization (hpf) until 150 days, at levels that near-environmentally relevant (0 to 20 μg/L) .

Safety and Hazards

Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation.

Future Directions

The linker group and substitution at N-1, C-2, C-5, and C-6 positions have been found to be the most contributory factors for anticancer activity. This will help in the further design to afford more selective, potent, and multi-target anticancer of 2-substituted benzimidazole-based compounds.

Biochemical Analysis

Biochemical Properties

2-Phenylbenzimidazole interacts with various biomolecules in biochemical reactions. It has been found to interact with proteins such as FGFR1 and PDGFRB . The nature of these interactions is complex and often involves binding at specific sites on the proteins .

Cellular Effects

This compound has shown significant anticancer activity against various cancer cell lines, including A549, MDA-MB-231, and PC3 . It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . It exerts its effects at the molecular level, contributing to its therapeutic potential .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, and can affect metabolic flux or metabolite levels

Transport and Distribution

The transport and distribution of this compound within cells and tissues are complex processes that involve interactions with transporters or binding proteins

Synthesis routes and methods

Procedure details

2-Phenylbenzimidazole was synthesized in a similar way to 2-mesityl-benzimidazole, except using benzoic acid instead of 2,4,6-trimethylbenzoic acid. Molar amounts of carboxylic acid and diamine used were as previously described to provide an off-white powder in 88% yield.

Q & A

Q1: What is the molecular formula and weight of 2-phenylbenzimidazole?

A1: this compound has the molecular formula C13H10N2 and a molecular weight of 194.23 g/mol.

Q2: What spectroscopic techniques are commonly used to characterize this compound?

A2: Several spectroscopic techniques are employed, including Fourier Transform Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, Ultraviolet-Visible (UV-Vis) spectroscopy, and Electron Paramagnetic Resonance (EPR) spectroscopy. These techniques provide insights into the compound's structure, bonding, and electronic properties. [, , , , ]

Q3: What are the material compatibility characteristics of this compound-based polyimides?

A3: Polyimides derived from this compound derivatives, like 6,4′-diamino-2-phenylbenzimidazole (BIA), exhibit exceptional thermal stability, withstanding temperatures up to 540 °C. They also possess high glass transition temperatures (Tg) ranging from 382–409 °C. These polyimides form tough, flexible films with excellent mechanical properties, including tensile strengths of 222–232 MPa and a modulus of 3.1–5.6 GPa without stretching. []

Q4: How does the stability of this compound-5-sulfonic acid (PBSA) vary under different conditions?

A4: Studies show that PBSA stability is affected by UV radiation, pH levels, and the presence of hydrogen peroxide. [] Further research revealed that pH and the presence of TiO₂ influence its degradation rate under UV radiation. Faster degradation was observed with increasing catalyst doses and specific pH values. []

Q5: What are some notable applications of this compound derivatives in materials science?

A5: this compound derivatives find application in various fields. For instance, they are incorporated into waterborne epoxy coatings to enhance corrosion resistance. [] Furthermore, they serve as building blocks for highly phosphorescent cyclometalated platinum(II) complexes used in Organic Light Emitting Diodes (OLEDs). []

Q6: How are benzoyl methyl phosphates utilized in the synthesis of 2-phenylbenzimidazoles?

A6: Benzoyl methyl phosphates, acting as biomimetic acylating agents, facilitate an efficient, environmentally benign, catalyst- and auxiliary-free synthesis of 2-phenylbenzimidazoles in aqueous solutions. This one-pot tandem approach eliminates the need for additional catalysts. []

Q7: What computational methods are used to study this compound and its derivatives?

A7: Density Functional Theory (DFT) calculations are widely used to investigate the structure, electronic properties, and interactions of this compound derivatives. These calculations help predict various properties, including nonlinear optical properties and interactions with biological targets. [, ]

Q8: How are Quantitative Structure-Activity Relationship (QSAR) models employed in this compound research?

A8: QSAR models are used to predict the activity and properties of this compound derivatives based on their structural features. For example, QSAR models have been developed to assess the skin permeability coefficient (Kp) and potential for allergic contact dermatitis, sensory irritation, and eye irritation of these compounds when used in cosmetics. []

Q9: How do structural modifications of this compound affect its biological activity?

A9: Studies have shown that the position and nature of substituents on the this compound scaffold significantly influence its biological activity. For example, introducing specific substituents on the phenyl ring or benzimidazole moiety can modulate the anticancer activity or fluorescence properties of these compounds. [, , ]

Q10: What are some strategies to enhance the stability or bioavailability of this compound derivatives?

A10: Strategies for improving stability and bioavailability include encapsulation in nanoparticles, formulation as liposomes, or complexation with cyclodextrins. These methods can protect the compound from degradation, improve solubility, and enhance its delivery to target sites.

Q11: Are there specific SHE regulations pertaining to this compound and its derivatives?

A11: While specific SHE regulations may vary depending on the application and geographical location, it's crucial to handle this compound and its derivatives with care. Following general laboratory safety guidelines, appropriate personal protective equipment, and proper waste disposal procedures is essential.

Q12: What are the known pharmacological properties of this compound derivatives?

A12: Research suggests that certain this compound derivatives exhibit promising anticancer [, ], antifungal [], and antibacterial [] properties. These activities are often influenced by the substituents present on the phenyl and benzimidazole rings.

Q13: Has this compound demonstrated gastroprotective effects?

A13: Yes, 1-hydroxy-2-phenylbenzimidazole (HPB) displayed gastroprotective effects in a rat model of ethanol-induced gastric ulcers. The study indicated that HPB may exert its protective effect by reducing gastric acidity. []

Q14: What is known about the photomutagenicity of thiabendazole, a pesticide related to this compound?

A14: Studies have shown that thiabendazole, which contains a benzimidazole ring, exhibits photomutagenicity under UVA irradiation, unlike other structurally related pesticides. Interestingly, this compound itself displayed only weak photomutagenicity, suggesting that both the benzimidazole and thiazole rings are crucial for the UVA activation of thiabendazole. []

Q15: What are the environmental concerns regarding this compound derivatives?

A18: this compound derivatives, particularly those used as UV filters in sunscreens, are considered emerging pollutants. Their presence in aquatic environments raises concerns as they can generate reactive oxygen species upon UV exposure, potentially harming aquatic organisms. []

Q16: What methods are used to remove this compound-5-sulfonic acid (PBSA) from water?

A19: Research has focused on heterogeneous photocatalysis using TiO₂ as a potential method for removing PBSA from water. This method has proven effective in degrading PBSA under UV irradiation, offering a potential solution for its removal from aquatic environments. []